Cas no 1190968-76-3 (1-Chloro-2-(1-p-tolylethyl)benzene)

• Product Name: 1-Chloro-2-(1-p-tolylethyl)benzene
• CAS No: 1190968-76-3
• MF: C₁₅H₁₅Cl
• MW: 230.732603311539
• CID: 5079721
• Update Time: 2025-06-27

1-Chloro-2-(1-p-tolylethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-(1-p-tolylethyl)benzene
• 1-Chloro-2-[1-(p-tolyl)ethyl]benzene
• 1-Chloro-2-(1-(p-tolyl)ethyl)benzene

• Inchi： 1S/C15H15Cl/c1-11-7-9-13(10-8-11)12(2)14-5-3-4-6-15(14)16/h3-10,12H,1-2H3
• InChI Key： WEFLJEXPSLAWGV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 1-Chloro-2-(1-p-tolylethyl)benzene

1-Chloro-2-(1-p-tolylethyl)benzene: A Comprehensive Overview

CAS No. 1190968-76-3, commonly referred to as 1-Chloro-2-(1-p-tolylethyl)benzene, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

The molecular structure of 1-Chloro-2-(1-p-tolylethyl)benzene consists of a benzene ring substituted with a chlorine atom at position 1 and a p-tolylethyl group at position 2. This arrangement imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations. Recent studies have highlighted its role in the development of novel materials, including high-performance polymers and organic semiconductors.

One of the most promising applications of CAS No. 1190968-76-3 lies in its ability to serve as a precursor in the synthesis of advanced materials. Researchers have demonstrated that this compound can be effectively utilized in the construction of functional polymers with tailored properties, such as enhanced thermal stability and mechanical strength. These findings underscore its potential in the development of next-generation materials for aerospace, automotive, and electronics industries.

In addition to its material science applications, 1-Chloro-2-(1-p-tolylethyl)benzene has shown promise in the field of drug discovery. Its unique chemical structure allows for the creation of bioactive molecules with potential therapeutic applications. Recent studies have explored its use in the development of small-molecule inhibitors targeting specific enzymes involved in various disease pathways, offering new avenues for drug design.

The synthesis of CAS No. 1190968-76-3 has been optimized through innovative methodologies, ensuring high yields and purity levels. These advancements have made it more accessible for researchers and industries alike, facilitating further exploration into its potential applications.

In conclusion, 1-Chloro-2-(1-p-tolylethyl)benzene, with its unique properties and diverse applications, represents a valuable compound in contemporary chemical research and industry. As ongoing studies continue to uncover new possibilities, this compound is poised to play an increasingly significant role in shaping future innovations across multiple disciplines.